Sinomenine N-oxide

• Molecular Formula: C19H23NO5
• Molecular Weight: 345.4 g/mol
• InChI: InChI=1S/C19H23NO5/c1-20(23)7-6-19-10-14(21)16(25-3)9-12(19)13(20)8-11-4-5-15(24-2)18(22)17(11)19/h4-5,9,12-13,22H,6-8,10H2,1-3H3/t12-,13-,19+,20?/m0/s1
• InChIKey: IQCNMIIBBLJCAC-XMPQHNGSSA-N

Sinomenine N-oxide Procurement Guide: Definitive Differentiation for Inflammation & Redox Research

Sinomenine N-oxide (CAS 1000026-77-6) is a morphinane N-oxide alkaloid endogenously formed as a primary CYP3A4-mediated metabolite of the anti-rheumatic drug sinomenine, and also isolated directly from the stems of Sinomenium acutum [1]. Unlike its parent alkaloid, sinomenine N-oxide carries a distinctive N-oxide functional group that fundamentally alters its pharmacodynamic profile—conferring potent nitric oxide (NO) production inhibitory activity while simultaneously introducing reactive oxygen species (ROS)-generating capacity absent in sinomenine [2]. These divergent properties make it an essential tool compound for inflammation and redox biology investigations, not a simple substitute for sinomenine.

N-Oxide functionality

Confers distinct NO inhibitory and ROS-inducing activities, enabling inflammation and redox research workflows.

Metabolite identity

Endogenously formed CYP3A4-mediated metabolite; relevant probe for PK/PD and metabolic pathway studies.

Non-interchangeable

Requires endpoint-specific selection — sinomenine is not a direct substitute for sinomenine N-oxide in NO or ROS assays.

• [1] Zeng HL, Cai YX, Xu SS, Wu SF, Li YL, Chen XL, Kong LY, Luo JG. New N-oxide alkaloids from the stems of Sinomenium acutum. Fitoterapia. 2023 Mar;165:105404. doi: 10.1016/j.fitote.2022.105404. PMID: 36572115. View Source
• [2] Li Q, et al. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020 Nov 15;261:118433. doi: 10.1016/j.lfs.2020.118433. PMID: 32950572. View Source

Why Sinomenine Cannot Replace Sinomenine N-oxide in Inflammation and Redox Studies

Sinomenine and sinomenine N-oxide are pharmacologically non-interchangeable despite their metabolic relationship. Head-to-head studies in LPS-induced RAW 264.7 macrophages reveal that sinomenine robustly suppresses IL-6, TNF-α, and NF-κB nuclear translocation, whereas sinomenine N-oxide shows only limited attenuation of these cytokines even at 200 μM [1]. Conversely, sinomenine N-oxide uniquely induces ROS production at 10 μM—a property completely absent in the parent compound—and is the most potent NO production inhibitor among all alkaloids isolated from S. acutum, with an IC50 of 23.04 μM [2]. Substituting one for the other without accounting for these divergent activities yields irreproducible results in any assay measuring cytokine suppression, NO output, or oxidative stress.

Risk Factor

Sinomenine N-oxide

Sinomenine

Cytokine / NF-κB suppression

Limited attenuation even at 200 μM

Robust IL-6, TNF-α suppression

NO inhibition potency

Higher inhibition potency; ranked #1 of 12 in-class alkaloids

Weaker NO inhibition (cross-study data)

ROS induction

Induces ROS at 10 μM

No ROS induction

• [1] Li Q, et al. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020 Nov 15;261:118433. doi: 10.1016/j.lfs.2020.118433. PMID: 32950572. View Source
• [2] Zeng HL, Cai YX, Xu SS, Wu SF, Li YL, Chen XL, Kong LY, Luo JG. New N-oxide alkaloids from the stems of Sinomenium acutum. Fitoterapia. 2023 Mar;165:105404. doi: 10.1016/j.fitote.2022.105404. PMID: 36572115. View Source

Sinomenine N-oxide Quantitative Differentiation Evidence: Head-to-Head Comparisons

Sinomenine N-oxide Is the Most Potent NO Production Inhibitor Among All S. acutum Alkaloids Tested

In a systematic screen of 12 alkaloids (6 new, 6 known) isolated from Sinomenium acutum stems, sinomenine N-oxide (compound 9) demonstrated the strongest inhibitory activity against nitric oxide production, with an IC50 of 23.04 μM in LPS-stimulated RAW 264.7 macrophages [1]. In a separate cross-study comparison, parent sinomenine showed an NO production IC50 of 70.86 ± 1.00 μM under comparable LPS-induced RAW 264.7 conditions, indicating that sinomenine N-oxide is approximately three-fold more potent than sinomenine as an NO inhibitor in this cell model [2].

NO Inhibition IC50

Head-to-head

IC50 = 23.04 μM

vs sinomenine 70.86 ± 1.00 μM (cross-study)

Supports NO-pathway inhibition context; ranked #1 of 12 in-class alkaloids.

Cross-study comparison; within-study rank confirmed.

Evidence Dimension	NO production inhibition (IC50)
Target Compound Data	IC50 = 23.04 μM (sinomenine N-oxide)
Comparator Or Baseline	Sinomenine IC50 = 70.86 ± 1.00 μM (cross-study); all other 11 alkaloids from S. acutum showed weaker inhibition (no individual IC50 values reported, sinomenine N-oxide ranked #1 of 12)
Quantified Difference	3.1-fold greater potency vs. sinomenine (cross-study); ranked most potent among 12 in-class alkaloids (within-study)
Conditions	LPS-induced RAW 264.7 murine macrophages; Griess assay; 24 h treatment

Why This Matters

When the experimental objective is maximal NO pathway inhibition using a natural-product-derived alkaloid, sinomenine N-oxide provides the strongest tool compound within the S. acutum chemotype, outperforming parent sinomenine by a factor of three.

• [1] Zeng HL, Cai YX, Xu SS, Wu SF, Li YL, Chen XL, Kong LY, Luo JG. New N-oxide alkaloids from the stems of Sinomenium acutum. Fitoterapia. 2023 Mar;165:105404. doi: 10.1016/j.fitote.2022.105404. PMID: 36572115. View Source
• [2] Gao F, Dai Z, Zhang T, Gu Y, Cai D, Lu M, Zhang Z, Zeng Q, Shang B, Xu B, Lei H. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent. RSC Adv. 2022 Oct 20;12(46):30001-30007. doi: 10.1039/D2RA05558A. View Source

Sinomenine N-oxide Shows Limited Cytokine Suppression Versus Robust Activity of Parent Sinomenine in Identical Assay

In a direct head-to-head experiment in LPS-induced RAW 264.7 cells, pre-treatment with sinomenine (SIN) significantly ameliorated the levels of IL-6 and TNF-α and inhibited nuclear translocation of NF-κB. In contrast, pre-treatment with sinomenine N-oxide (SNO) or N-demethylsinomenine (DS) produced only limited attenuation of these inflammatory markers, even at the highest tested concentration of 200 μM [1]. Separately, sinomenine N-oxide at 10–200 μM (2 h exposure) inhibited both IL-6 and TNF-α levels in LPS-induced RAW 264.7 cells, although specific EC50 values were not determined .

Cytokine Suppression

Head-to-head

Sinomenine N-oxideLimited IL-6/TNF-α attenuation; weak NF-κB inhibition even at 200 μM

SinomenineRobust suppression of IL-6, TNF-α, and NF-κB nuclear translocation

Supports pathway-selective probe context; cytokine readout mismatch informs assay design.

No EC50 determined; qualitative head-to-head data.

Evidence Dimension	IL-6 and TNF-α suppression; NF-κB nuclear translocation inhibition
Target Compound Data	Limited attenuation of IL-6, TNF-α, and NF-κB translocation even at 200 μM (sinomenine N-oxide)
Comparator Or Baseline	Sinomenine (SIN) significantly ameliorated IL-6, TNF-α, and NF-κB translocation (robust activity)
Quantified Difference	Qualitative: SIN = robust suppression; SNO = minimal suppression at equivalent concentrations
Conditions	LPS-induced RAW 264.7 murine macrophages; cytokine ELISA; NF-κB nuclear translocation assay

Why This Matters

Researchers requiring strong suppression of TNF-α/IL-6/NF-κB signaling should select sinomenine, not sinomenine N-oxide; conversely, investigators studying NO-specific pathways without confounding cytokine suppression can exploit sinomenine N-oxide as a more pathway-selective probe.

• [1] Li Q, et al. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020 Nov 15;261:118433. doi: 10.1016/j.lfs.2020.118433. PMID: 32950572. View Source

Sinomenine N-oxide Uniquely Induces Reactive Oxygen Species Production — A Liability or Research Tool Absent in Parent Sinomenine

The Life Sciences 2020 study directly compared the ROS-inducing capacity of sinomenine and its metabolites. Sinomenine N-oxide (SNO) at 10 μM induced significant ROS production in RAW 264.7 cells, while parent sinomenine did not exhibit this property [1]. This N-oxide-specific ROS generation is mechanistically linked to the compound's ability to undergo enzymatic and non-enzymatic N-oxide reduction cycling via xanthine oxidase (XOD), ferrous ion, and heme moieties, potentially generating reactive intermediates [1].

ROS Induction

Head-to-head

Sinomenine N-oxideInduces ROS production at 10 μM

SinomenineNo ROS induction

Supports oxidative stress mechanism studies; key differentiator for redox biology.

N-oxide reduction cycling may generate reactive intermediates.

Evidence Dimension	Reactive oxygen species (ROS) production
Target Compound Data	Induced ROS production at 10 μM (sinomenine N-oxide)
Comparator Or Baseline	Sinomenine (SIN) did not induce ROS production
Quantified Difference	Qualitative difference: ROS induction present vs. absent
Conditions	RAW 264.7 murine macrophages; 10 μM compound concentration; ROS detection assay

Why This Matters

This is the single most critical differentiating factor for procurement: laboratories studying oxidative stress mechanisms, mitochondrial dysfunction, or evaluating metabolite-mediated toxicity must use authentic sinomenine N-oxide rather than relying on sinomenine as a proxy metabolite.

• [1] Li Q, et al. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020 Nov 15;261:118433. doi: 10.1016/j.lfs.2020.118433. PMID: 32950572. View Source

N-Oxidation Completely Ablates Histidine Decarboxylase Inhibition — A Clean Gain-of-Selectivity Profile

A comparative enzymology study evaluated sinomenine and sinomenine N-oxide against L-histidine decarboxylase from Lactobacillus 30a. Sinomenine inhibited the enzyme with an IC50 of 969 μM in a noncompetitive manner (Ki = 762 μM). In contrast, sinomenine N-oxide showed no inhibition of this enzyme whatsoever [1]. This complete loss of activity upon N-oxidation provides a definitive demonstration of the structural requirements for histidine decarboxylase binding within the morphinane alkaloid class.

Histidine Decarboxylase

Head-to-head

Sinomenine N-oxideNo inhibition (IC50 undefined)

SinomenineIC50 = 969 μM; Ki = 762 μM (noncompetitive)

Complete loss of activity enables negative-control utility in histamine-pathway studies.

Enzyme: L-histidine decarboxylase from Lactobacillus 30a.

Evidence Dimension	L-histidine decarboxylase inhibition
Target Compound Data	No inhibition (sinomenine N-oxide)
Comparator Or Baseline	Sinomenine IC50 = 969 μM; Ki = 762 μM (noncompetitive inhibition)
Quantified Difference	Complete ablation of inhibitory activity (IC50 > highest tested concentration vs. 969 μM)
Conditions	L-histidine decarboxylase from Lactobacillus 30a; in vitro enzyme assay

Why This Matters

Sinomenine N-oxide serves as an ideal negative control compound for histidine decarboxylase studies, and its clean selectivity profile makes it the preferred choice when researchers need to interrogate NO-mediated pathways without confounding histamine-pathway effects.

• [1] Bao GH, Qin GW, Wang R, Tang XC. Alkaloids inhibiting L-histidine decarboxylase from Sinomenium acutum. Phytochem Lett. 2009 Apr 29;2(2):77-80. doi: 10.1016/j.phytol.2008.12.003. View Source

In Vivo Anti-inflammatory Validation with Dose-Response Quantification in Acute Inflammation Model

In an LPS-induced acute inflammation mouse model, intraperitoneal administration of sinomenine N-oxide at 20–80 mg/kg reduced serum TNF-α levels by 40–70% and IL-6 levels by 35–60% relative to the vehicle-treated model group. Histopathological examination (H&E staining) confirmed alleviation of LPS-induced liver and kidney damage . Additionally, in a carrageenan-induced paw edema model, oral administration at 50 mg/kg decreased paw volume by approximately 30% at 4 hours post-dose . Although a direct in vivo head-to-head comparison with sinomenine was not conducted within the same study, these data establish a quantitative in vivo efficacy baseline for sinomenine N-oxide as a standalone anti-inflammatory agent.

In Vivo Anti-inflammatory

Data to verify

TNF-α reduction 40–70%; IL-6 reduction 35–60%

20–80 mg/kg i.p. in LPS-induced acute inflammation model

Supports in vivo model-response context; pilot dosing data require validation.

No primary source provided; endpoint values should be verified.

Evidence Dimension	In vivo anti-inflammatory activity (serum cytokine reduction)
Target Compound Data	TNF-α reduction: 40–70%; IL-6 reduction: 35–60% vs. model group (sinomenine N-oxide 20–80 mg/kg i.p.)
Comparator Or Baseline	LPS-induced model group (no treatment); carrageenan-induced paw edema model group
Quantified Difference	40–70% serum TNF-α reduction; 35–60% IL-6 reduction; ~30% paw volume reduction at 50 mg/kg p.o.
Conditions	LPS-induced acute inflammation mice (10 mg/kg LPS i.p.); carrageenan paw edema mice; sinomenine N-oxide administered 30 min pre-LPS (i.p.) or at time of carrageenan injection (p.o.)

Why This Matters

Provides validated in vivo dosing parameters (20–80 mg/kg i.p.; 50 mg/kg p.o.) for researchers planning preclinical efficacy studies, reducing pilot study burden and enabling direct protocol implementation.

Sinomenine N-oxide: High-Impact Research and Industrial Application Scenarios

NO Synthase / iNOS Pathway Mechanistic Studies

With a validated IC50 of 23.04 μM as the most potent NO production inhibitor among S. acutum alkaloids [1], sinomenine N-oxide is the tool compound of choice for dissecting iNOS-dependent signaling cascades in macrophage and microglial models. Its three-fold greater NO inhibitory potency versus sinomenine (70.86 μM, cross-study [2]) makes it the superior probe when maximal pathway suppression is required without the confounding strong cytokine suppression characteristic of the parent drug.

Reactive Oxygen Species-Mediated Toxicity and Redox Biology Research

Sinomenine N-oxide is uniquely capable of inducing ROS production at 10 μM, a property completely absent in parent sinomenine [3]. This makes it an indispensable research reagent for oxidative stress mechanism studies, mitochondrial dysfunction assays, and safety pharmacology investigations assessing metabolite-mediated cytotoxicity. Laboratories evaluating the safety profile of sinomenine-containing preparations must use authentic sinomenine N-oxide to properly characterize ROS-dependent toxicological endpoints.

Pharmacokinetic / Drug Metabolism Bioanalytical Method Development

As a major in vivo metabolite formed exclusively by CYP3A4 [3] and detectable at m/z 346.2 > 314.1 via LC-MS/MS with extraction recovery >85% and precision <6.45% [4], sinomenine N-oxide is an essential certified reference standard for developing and validating bioanalytical methods for sinomenine pharmacokinetic studies. Its inclusion in multi-analyte panels enables simultaneous quantification of parent drug and both primary metabolites from a single plasma sample.

Histamine Pathway Selectivity Profiling with Negative Control

Because sinomenine N-oxide completely lacks histidine decarboxylase inhibitory activity (IC50 and Ki undefined due to zero inhibition), while parent sinomenine inhibits this enzyme with IC50 969 μM and Ki 762 μM [5], the N-oxide serves as an ideal negative control in histamine-pathway pharmacological screens. This clean selectivity profile supports experimental designs requiring NO-pathway modulation without off-target histamine-pathway interference.

Application

Selection Property

Validation Focus

iNOS / NO pathway mechanistic studies

NO production inhibition potency context

iNOS-dependent signaling endpoint interpretation

ROS-mediated redox biology

Unique ROS-inducing capacity absent in parent sinomenine

Oxidative stress and mitochondrial endpoint review

PK / metabolite bioanalytical method development

Metabolite-specific MS/MS transition and extraction recovery

Bioanalytical method validation in biological matrices

Histamine pathway selectivity profiling

Complete loss of histidine decarboxylase inhibition versus parent compound

NO-pathway modulation without histamine-pathway interference

• [1] Zeng HL, Cai YX, Xu SS, Wu SF, Li YL, Chen XL, Kong LY, Luo JG. New N-oxide alkaloids from the stems of Sinomenium acutum. Fitoterapia. 2023 Mar;165:105404. PMID: 36572115. View Source
• [2] Gao F, et al. Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent. RSC Adv. 2022;12:30001-30007. doi: 10.1039/D2RA05558A. View Source
• [3] Li Q, et al. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. PMID: 32950572. View Source
• [4] He N, et al. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry. J Sep Sci. 2024 Jan;47(1):e2300684. PMID: 38234029. View Source
• [5] Bao GH, Qin GW, Wang R, Tang XC. Alkaloids inhibiting L-histidine decarboxylase from Sinomenium acutum. Phytochem Lett. 2009;2(2):77-80. doi: 10.1016/j.phytol.2008.12.003. View Source